3-[2-(4-ethylpiperazin-1-yl)ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-[2-(4-ethylpiperazin-1-yl)ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H21N5OS/c1-2-18-6-8-19(9-7-18)10-11-20-14(21)12-4-3-5-16-13(12)17-15(20)22/h3-5H,2,6-11H2,1H3,(H,16,17,22)
• InChI Key: DVJSRZWCQYTVEJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCN2C(=O)C3=C(NC2=S)N=CC=C3
• Molecular Formula: C15H21N5OS
• Molecular Weight: 319.4 g/mol

Description

The compound is a pyrido[2,3-d]pyrimidin-4-one derivative, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS).

Scientific Research Applications

N-dealkylation of Arylpiperazine Derivatives

Arylpiperazine derivatives, which share structural motifs with the queried compound, have been clinically applied for treating depression, psychosis, or anxiety. These derivatives, including buspirone and trazodone, undergo extensive metabolism, leading to the formation of 1-aryl-piperazines. These metabolites affect serotonin receptor-related effects in humans and animals, highlighting the importance of structural analogs in pharmacology and their role in developing therapeutic agents (Caccia, 2007).

Hybrid Catalysts in Pyrimidine Synthesis

Pyrimidine cores are crucial for medicinal and pharmaceutical industries due to their synthetic applications and bioavailability. Research on pyranopyrimidine scaffolds, which are structurally related to the queried compound, focuses on their synthesis using various hybrid catalysts. These catalysts facilitate the development of lead molecules, showcasing the role of structural analogs in drug discovery and chemical synthesis (Parmar, Vala, & Patel, 2023).

Pyrimidine Derivatives in Anti-inflammatory and Anticancer Applications

Pyrimidines exhibit a wide range of pharmacological effects, including anti-inflammatory and anticancer activities. Recent developments in the synthesis, anti-inflammatory effects, and structure–activity relationships (SARs) of pyrimidine derivatives underscore their medicinal value. These studies provide insights into the mechanisms through which pyrimidines modulate the expression and activities of key inflammatory mediators, further highlighting the therapeutic potential of compounds with pyrimidine cores (Rashid et al., 2021).

Mechanism of Action

Target of Action

The compound, also known as CCG-1423, primarily targets the myocardin-related transcription factor A (MRTF-A) . MRTF-A is a coactivator of serum response factor (SRF), a transcription factor that regulates gene expression in response to various extracellular signals .

Mode of Action

CCG-1423 inhibits the nuclear accumulation of MRTF-A, a vital process in the epithelial–mesenchymal transition (EMT) associated with cancer and tissue fibrosis . The compound achieves this by disrupting the interaction between MRTF-A and importin α/β1, proteins that mediate the nuclear import of MRTF-A .

Biochemical Pathways

The inhibition of MRTF-A nuclear accumulation by CCG-1423 affects the Rho/actin/MRTF-A/SRF pathway . This pathway is involved in the regulation of a variety of cellular processes, including cell adhesion, migration, and proliferation . By inhibiting this pathway, CCG-1423 can potentially disrupt the processes that contribute to the development and progression of diseases such as cancer .

Result of Action

The inhibition of MRTF-A nuclear accumulation by CCG-1423 can lead to a decrease in the transcription of genes regulated by the SRF, thereby affecting cellular processes such as cell adhesion, migration, and proliferation . This can potentially lead to the inhibition of disease progression in conditions such as cancer .

Future Directions

Future research on this compound could involve synthesizing it and characterizing its structure, studying its reactivity, and testing its biological activity. This could potentially lead to the discovery of new medicinal properties.